Cas no 918299-40-8 (1H-Indene-2-carboxylic acid, 5-bromo-2,3-dihydro-1-oxo-, ethyl ester)

1H-Indene-2-carboxylic acid, 5-bromo-2,3-dihydro-1-oxo-, ethyl ester structure
918299-40-8 structure
Product Name:1H-Indene-2-carboxylic acid, 5-bromo-2,3-dihydro-1-oxo-, ethyl ester
CAS No:918299-40-8
MF:C12H11BrO3
MW:283.117943048477
CID:778461
PubChem ID:59051244
Update Time:2025-04-19

1H-Indene-2-carboxylic acid, 5-bromo-2,3-dihydro-1-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-2-carboxylic acid, 5-bromo-2,3-dihydro-1-oxo-, ethyl ester
    • ethyl 6-bromo-3-oxo-1,2-dihydroindene-2-carboxylate
    • AKOS020275330
    • AT10110
    • SCHEMBL15825184
    • OZRLEBRVAQMJNR-UHFFFAOYSA-N
    • 918299-40-8
    • DTXSID00730916
    • Ethyl 5-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate
    • Inchi: 1S/C12H11BrO3/c1-2-16-12(15)10-6-7-5-8(13)3-4-9(7)11(10)14/h3-5,10H,2,6H2,1H3
    • InChI Key: OZRLEBRVAQMJNR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(C(C(=O)OCC)CC=2C=1)=O

Computed Properties

  • Exact Mass: 281.98916g/mol
  • Monoisotopic Mass: 281.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.4Ų

1H-Indene-2-carboxylic acid, 5-bromo-2,3-dihydro-1-oxo-, ethyl ester Related Literature

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